Cas no 1361112-65-3 (2-(2-Amino-6-piperidin-4-ylpyrimidin-4-yl)ethanol;dihydrochloride)

• Product Name: 2-(2-Amino-6-piperidin-4-ylpyrimidin-4-yl)ethanol;dihydrochloride
• CAS No: 1361112-65-3
• MF: C₁₁H₂₀Cl₂N₄O
• MW: 295.208700180054
• MDL: MFCD21605816
• CID: 4696794
• Update Time: 2025-11-04

2-(2-Amino-6-piperidin-4-ylpyrimidin-4-yl)ethanol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-6-piperidin-4-yl-pyrimidin-4-yl)-ethanol dihydrochloride
• 2-[2-amino-6-(piperidin-4-yl)pyrimidin-4-yl]ethanol dihydrochloride
• 2-(2-Amino-6-piperidin-4-ylpyrimidin-4-yl)ethanol;dihydrochloride

• MDL： MFCD21605816
• Inchi： 1S/C11H18N4O.2ClH/c12-11-14-9(3-6-16)7-10(15-11)8-1-4-13-5-2-8;;/h7-8,13,16H,1-6H2,(H2,12,14,15);2*1H
• InChI Key： KGNSNRHVWGUBSP-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCC1=CC(C2CCNCC2)=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 208
• Topological Polar Surface Area: 84.1

Additional information on 2-(2-Amino-6-piperidin-4-ylpyrimidin-4-yl)ethanol;dihydrochloride

Compound CAS No: 1361112-65-3 - 2-(2-Amino-6-piperidin-4-ylpyrimidin-4-yl)ethanol; dihydrochloride

The compound with CAS number 1361112-65-3, known as 2-(2-Amino-6-piperidin-4-ylpyrimidin-4-yl)ethanol; dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. The substituents on the pyrimidine ring include an amino group at position 2 and a piperidine moiety at position 6, which introduces additional complexity and functionality to the molecule. The ethanol group attached at position 4 further enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems.

Recent studies have highlighted the potential of this compound in various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases. For instance, researchers have explored its role as a kinase inhibitor, targeting specific enzymes involved in cell signaling pathways that are often dysregulated in cancer cells. The dihydrochloride salt form of the compound has been shown to exhibit enhanced stability and improved pharmacokinetic profiles compared to its free base counterpart.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and acid-base neutralization. The synthesis begins with the preparation of the pyrimidine core, followed by the introduction of the amino and piperidine substituents through appropriate coupling reactions. The final step involves protonation of the ethanol group to form the dihydrochloride salt, ensuring optimal solubility for subsequent biological testing.

From a pharmacological perspective, this compound has demonstrated potent inhibitory activity against several key enzymes and receptors associated with disease pathogenesis. For example, studies have shown that it can effectively inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This property makes it a potential candidate for anti-cancer therapies targeting rapidly dividing cells.

Moreover, this compound has shown promise in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to modulate neurotransmitter systems and reduce oxidative stress suggests that it may offer neuroprotective benefits in these conditions.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are required to confirm its safety and efficacy in human subjects.

In conclusion, the compound with CAS number 1361112-65-3, or 2-(2-Amino-6-piperidin-4-ylpyrimidin-4-yl)ethanol; dihydrochloride, represents a valuable addition to the arsenal of bioactive molecules under investigation for various therapeutic applications. Its unique chemical structure, coupled with its promising biological activities, positions it as a potential lead compound for drug development efforts in multiple disease areas.